![molecular formula C18H16N2O5S3 B2378343 N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide CAS No. 2034483-23-1](/img/structure/B2378343.png)
N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide
Description
N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide is a useful research compound. Its molecular formula is C18H16N2O5S3 and its molecular weight is 436.52. The purity is usually 95%.
BenchChem offers high-quality N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Ocular Hypotensive Activity
Compounds with sulfonamide derivatives, such as benzo[b]thiophene-2-sulfonamide, have been investigated for their potential utility as topically active inhibitors of ocular carbonic anhydrase, useful in the treatment of glaucoma. Research indicates that certain derivatives are potent ocular hypotensive agents, suggesting potential applications in eye disease management (Graham et al., 1989).
Antibacterial Applications
Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized with the aim of developing antibacterial agents. The synthesized compounds demonstrated significant antibacterial activity against a range of bacterial strains, highlighting their potential in addressing bacterial infections (Azab, Youssef, & El-Bordany, 2013).
Antimicrobial Agents
Azole derivatives synthesized with sulfonamide functions have been tested for antimicrobial activities. Some compounds displayed activity against test microorganisms, indicating their potential as antimicrobial agents. This research suggests the utility of sulfonamide derivatives in developing new antimicrobial compounds (Sahin et al., 2012).
Synthesis of Cyclic Sulfonamides
Research into the synthesis of novel cyclic sulfonamides through intramolecular Diels-Alder reactions has been conducted. These cyclic sulfonamides could have various applications, including as intermediates in drug synthesis or as ligands in the development of new materials (Greig, Tozer, & Wright, 2001).
properties
IUPAC Name |
N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O5S3/c1-20-14-9-13(4-5-15(14)25-17(20)21)28(23,24)19-11-18(22,12-6-8-26-10-12)16-3-2-7-27-16/h2-10,19,22H,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSGCFYZDMAASLJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2)S(=O)(=O)NCC(C3=CSC=C3)(C4=CC=CS4)O)OC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O5S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide | |
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